Cas no 166955-02-8 ((4-hydroxy-piperidin-1-yl)-acetic acid tert-butyl ester)

• Product Name: (4-hydroxy-piperidin-1-yl)-acetic acid tert-butyl ester
• CAS No: 166955-02-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 2149953
• PubChem ID: 11183510
• Update Time: 2025-06-14

(4-hydroxy-piperidin-1-yl)-acetic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (4-hydroxy-piperidin-1-yl)-acetic acid tert-butyl ester
• SCHEMBL572705
• 1,1-Dimethylethyl 4-hydroxy-1-piperidineacetate
• A1-01270
• AKOS009036176
• Tert-butyl 2-(4-hydroxy-1-piperidyl)acetate
• 166955-02-8
• DB-362162
• (4-hydroxy-piperidin-1-yl)-aceticacidtert-butylester
• G82503
• DTXSID801244229
• PJFODMSLPDZJRR-UHFFFAOYSA-N
• CS-0447924
• tert-Butyl 2-(4-hydroxypiperidin-1-yl)acetate

• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)8-12-6-4-9(13)5-7-12/h9,13H,4-8H2,1-3H3
• InChI Key： PJFODMSLPDZJRR-UHFFFAOYSA-N
• SMILES： OC1CCN(CC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 215.15214353Da
• Monoisotopic Mass: 215.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų

Additional information on (4-hydroxy-piperidin-1-yl)-acetic acid tert-butyl ester

Comprehensive Overview of (4-hydroxy-piperidin-1-yl)-acetic acid tert-butyl ester (CAS No. 166955-02-8)

(4-hydroxy-piperidin-1-yl)-acetic acid tert-butyl ester (CAS No. 166955-02-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, featuring a piperidine core with a hydroxy group and a tert-butyl ester moiety, serves as a versatile intermediate in the development of bioactive molecules. Its unique structure makes it valuable for drug discovery, particularly in modulating enzyme activity and receptor binding.

The growing interest in small-molecule therapeutics has propelled the demand for high-purity intermediates like (4-hydroxy-piperidin-1-yl)-acetic acid tert-butyl ester. Researchers frequently search for "piperidine derivatives in drug design" or "tert-butyl ester applications in medicinal chemistry," reflecting its relevance in modern pharmaceutical innovation. Its stability under mild conditions and compatibility with green chemistry protocols further enhance its appeal.

From a synthetic perspective, this compound is often employed in peptide coupling and protecting group strategies. The tert-butyl ester group is particularly advantageous due to its ease of deprotection under acidic conditions, a feature highlighted in queries like "how to remove tert-butyl ester protecting group." Additionally, the 4-hydroxy-piperidine scaffold is a recurring motif in CNS-targeted drugs, aligning with trends in neuropharmacology research.

Analytical characterization of 166955-02-8 typically involves advanced techniques such as NMR spectroscopy and HPLC-MS, addressing common search terms like "CAS 166955-02-8 purity analysis." The compound’s logP and solubility profiles are also critical for ADME studies, a hot topic in preclinical development discussions. Its compatibility with high-throughput screening workflows further underscores its utility in hit-to-lead optimization.

Beyond pharmaceuticals, (4-hydroxy-piperidin-1-yl)-acetic acid tert-butyl ester finds niche applications in material science, particularly in designing functionalized polymers. Searches for "piperidine-based monomers" or "ester-modified biomaterials" reflect this interdisciplinary interest. The compound’s chirality also makes it relevant for asymmetric catalysis, a field gaining traction in sustainable synthesis.

Regulatory and safety assessments of CAS 166955-02-8 emphasize its low environmental persistence, addressing concerns around "biodegradable chemical intermediates." Its handling protocols are frequently compared to those of similar N-heterocyclic compounds, a trending topic in laboratory safety guidelines. The compound’s stability data and storage recommendations are also widely documented to ensure reproducibility in research.

In conclusion, (4-hydroxy-piperidin-1-yl)-acetic acid tert-butyl ester exemplifies the intersection of structural versatility and practical utility in modern chemistry. Its role in advancing targeted therapies and green synthesis methodologies positions it as a compound of enduring significance, answering both academic and industrial demands for high-performance building blocks.